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Compound of Interest

Compound Name: Hydrazine

Cat. No.: B1202522

Section 1: Understanding the Inherent Risks of
Hydrazine

Hydrazine (Nz2Ha) is a powerful reducing agent and a valuable building block in the synthesis of
pharmaceuticals and agrochemicals.[1][2] However, its utility is matched by its significant and
multifaceted hazards. A foundational understanding of these risks is not merely a regulatory
formality; it is the bedrock of a safe experimental design. Hydrazine is a colorless, fuming, oily
liquid with an ammonia-like odor.[3][4] It is highly reactive and can ignite spontaneously when

in contact with porous materials like cloth, wood, or earth, or with various metallic oxides.[4][5]

1.1. Physicochemical Properties and Hazards

Hydrazine's hazardous nature stems from its chemical instability and reactivity. It is a
flammable liquid with an unusually wide explosive range in air (4.7% to 100% by volume),
meaning its vapors can ignite and continue to burn even in the absence of additional
atmospheric oxygen.[5][6]

Table 1: Key Physicochemical and Hazard Data for Anhydrous Hydrazine
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Property Value Source
Molecular Formula N2Ha4 [1]
Molecular Weight 32.05 g/mol [3]
Appearance Colorless, fuming, oily liquid [7]
Odor Ammonia-like [7]
Boiling Point 113.5 °C (236.3 °F) [3]
Flash Point 52 °C (125.6 °F) [3]

Explosive Limits (LEL-UEL)

4.7% - 100% (v/v in air)

[5]

Autoignition Temperature

270 °C (518 °F) on glass

[5]

| Vapor Pressure| 14.4 mmHg at 25 °C |[5] |

Note: Hydrazine hydrate, a solution of hydrazine in water, is commonly used to mitigate some

of the risks of anhydrous hydrazine, as it is less flammable and volatile.[8] However, it must

still be treated with extreme caution.

1.2. Toxicology and Health Hazards

Hydrazine is classified as a particularly hazardous substance due to its severe acute and

chronic health effects. It can be absorbed into the body through inhalation, skin contact, and

ingestion, with potentially fatal outcomes.[1][6]

o Acute Effects: Exposure can cause severe irritation and chemical burns to the skin, eyes,

and respiratory tract.[6][8] Systemic effects include dizziness, nausea, headache, seizures,

coma, and potential damage to the central nervous system, liver, and kidneys.[1][9]

Inhalation may lead to pulmonary edema, a medical emergency characterized by fluid

accumulation in the lungs.[10]

o Chronic Effects & Carcinogenicity: Hydrazine is recognized as a potential occupational

carcinogen.[1][11] The International Agency for Research on Cancer (IARC) classifies it as

"Group 2A: Probably carcinogenic to humans,” and the National Toxicology Program (NTP)
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finds it is "reasonably anticipated to be a human carcinogen."[1] Prolonged or repeated
exposure may also cause skin sensitization.[6]

Table 2: Occupational Exposure Limits for Hydrazine

Organization Limit and Notation

OSHA (PEL) 1 ppm (8-hour TWA) with Skin Notation
NIOSH (REL) 0.03 ppm (2-hour Ceiling) with Skin Notation
ACGIH (TLV) 0.01 ppm (8-hour TWA) with Skin Notation
NIOSH (IDLH) 50 ppm

Data sourced from OSHA, NIOSH, and ACGIH.[4][7] The "Skin Notation" indicates that skin
absorption is a significant route of exposure. The odor threshold of 3-5 ppm is well above safe
exposure limits, meaning that if you can smell hydrazine, you are already overexposed.[6][12]

1.3. Reactivity and Incompatibilities

Hydrazine is a powerful reducing agent that reacts violently, and sometimes explosively, with
oxidizing agents (e.g., hydrogen peroxide, nitric acid, halogens), metal oxides (e.g., rust), and
acids.[5][6] It is also incompatible with many metals and their alloys, including copper, lead, and
zinc.[13][14] Storage containers and reaction vessels must be made of compatible materials,
such as specific stainless steels, glass, or Teflon.

Section 2: The Hierarchy of Controls: A Systematic
Approach to Safety

Effective safety management relies on a multi-layered defense strategy known as the Hierarchy
of Controls. This framework prioritizes the most effective and reliable control measures over
less effective ones. The primary goal is to eliminate or minimize the hazard at its source.
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Hierarchy of Controls for Hydrazine

Elimination / Substitution
(Most Effective)

Z2ine hydrate instead of anhydrous
where possible.

Engineering Controls

Work in a certified chemical fume hood.
se secondary containment.

Administrative Controls

Develop and follow SOPs.
Provide mandatory training.

Personal Protective Equipment (PPE)

(Least Effective)

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

« Elimination/Substitution: The most effective control is to remove the hazard. Can a less
hazardous chemical be substituted for hydrazine? For many applications, using hydrazine
hydrate instead of anhydrous hydrazine can reduce flammability and volatility risks.[8]

+ Engineering Controls: These are physical changes to the workspace that isolate personnel
from the hazard. All work with hydrazine must be conducted in a certified chemical fume
hood to control vapor inhalation.[8][15] Using a glove box, particularly under an inert
atmosphere, provides an even higher level of containment.[16] Safety showers and eyewash

stations must be immediately accessible.[6]
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o Administrative Controls: These are work practices and procedures that reduce the duration,
frequency, and severity of exposure. This includes developing detailed Standard Operating
Procedures (SOPSs), providing comprehensive training on the hazards and procedures, and
clearly labeling designated work areas.[15][17]

o Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with other controls. It does not eliminate the hazard but provides a barrier
between the user and the chemical.

Section 3: Protocols for Safe Handling

Adherence to validated protocols is non-negotiable when working with hydrazine. The
following procedures provide a framework for common laboratory tasks.

Protocol 3.1: Required Personal Protective Equipment
(PPE)

The correct selection and use of PPE are critical. Standard laboratory attire is insufficient.

Doffing Sequence (Contaminated)

Exit Work Area 1. Remove Outer Gloves }—»‘ 2. Remove Face Shield }—>‘ 3. Remove Lab Coat }——{ 4. Remove Goggles H 5. Remove Inner Gloves 6. Wash Hands Thoroughly
Donning Sequence
. 1. Don Flame-Resistant 2. Don Chemical 5. Don Outer Gloves >
@ ‘ Lab Coat Splash Goggles (e.g., Butyl Rubber) (R Wi

3. Don Face Shield 4. Don Inner Gloves
(if splash risk is high) (e.g., Nitrile)

Click to download full resolution via product page
Caption: Correct sequence for donning and doffing Personal Protective Equipment (PPE).

Minimum PPE Requirements:
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o Body Protection: A flame-resistant lab coat is required.[8] For larger quantities or significant
splash potential, a chemical-resistant apron or suit should be worn over the lab coat.[6]

o Eye and Face Protection: ANSI Z87.1-compliant chemical splash goggles are mandatory.[8]
A full-face shield must be worn over the goggles whenever there is a high potential for
splashing.[15]

o Hand Protection: Double-gloving is required. An inner nitrile glove provides dexterity, while
an outer glove of a highly resistant material like Butyl rubber or Viton offers primary
protection.[6][16] Always consult the glove manufacturer's compatibility chart. Leather shoes
should not be worn as they cannot be decontaminated; closed-toe rubber or chemical-
resistant shoes are necessary.[6][16]

» Respiratory Protection: Work must always be conducted in a fume hood.[15] If engineering
controls are insufficient to maintain exposure below the PEL, or in an emergency, a NIOSH-
approved full-face, positive-pressure supplied-air respirator or a self-contained breathing
apparatus (SCBA) is required.[6][16] Personnel must be medically cleared, trained, and fit-
tested to wear respirators.[16]

Protocol 3.2: Weighing and Dispensing Hydrazine

» Preparation: Cordon off and label a designated area within a certified chemical fume hood.
Ensure an emergency spill kit is immediately available.

e PPE: Don all required PPE as described in Protocol 3.1.

o Transport: Retrieve the hydrazine container from its designated storage location. Use a
secondary container (such as a chemical-resistant tray or bucket) for transport to the fume
hood.[16]

» Dispensing: Perform all transfers and dispensing of hydrazine deep within the fume hood.
Use spark-proof tools and ground/bond containers if transferring between metal containers
to prevent static discharge.[8][16]

o Container Management: Keep the primary hydrazine container tightly sealed when not in
use.[16] After dispensing, carefully reseal the container.
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Cleanup: Decontaminate any affected surfaces within the fume hood.

Storage: Promptly return the hydrazine container to its proper storage location, again using
a secondary container for transport.[15]

Post-Work: Doff PPE following the correct procedure and wash hands and arms thoroughly
with soap and water.[17]

Section 4: Safe Storage Procedures

Proper storage is a critical administrative and engineering control to prevent accidents.

Location: Store hydrazine in a cool, dry, well-ventilated area that is protected from direct
sunlight and heat sources.[16][18] The storage location should be a designated, locked
cabinet or room, clearly marked with appropriate hazard signage.[17]

Segregation: Hydrazine must be stored separately and isolated from all incompatible
materials, especially acids and oxidizing agents.[16][19] Maintain a safe distance from heat,
sparks, and open flames.[16]

Containers: Store in tightly sealed, original containers.[16] Opened containers must be
carefully resealed and kept upright to prevent leaks.[16] All containers must be placed within
chemically compatible secondary containment (e.g., a tray or tub) capable of holding 110%
of the volume of the largest container.[16]

Atmosphere: For anhydrous hydrazine, storage under an inert nitrogen blanket is
recommended to minimize fire risk and maintain purity.[16][19]

Section 5: Emergency Preparedness and Response

Immediate and correct action during an emergency is vital to mitigate harm.

Protocol 5.1: Managing a Hydrazine Spill

Do not attempt to clean up a hydrazine spill unless you are trained, equipped, and authorized

to do so. For most laboratory-scale spills, the procedure is to evacuate and report.[8][15]
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Hydrazine Spill Occurs

Is the spill large?
Are you trained to clean it?

Yes / Unsure

Evacuate the area immediately.
Alert others.
Pull fire alarm if necessary.

Small, Contained Spill
(e.g., <100 mL in a fume hood)

Use spill kit:
1. Absorb with inert material
Call Emergency Services (911) (sand, vermiculite). DO NOT use
and EHS. combustible materials like paper.
2. Neutralize with slaked lime or
dilute calcium hypochlorite.

Collect waste in a sealed container.
Label as Hazardous Waste.

Report incident to supervisor and EHS.

Click to download full resolution via product page

Caption: Decision tree for responding to a laboratory hydrazine spill.

General Spill Response Steps:
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o Evacuate: Immediately evacuate the affected area and alert all nearby personnel.[7]
¢ Isolate: Secure and control access to the area.[7]

e Report: Call 911 and your institution's Environmental Health & Safety (EHS) department
immediately from a safe location.[8]

o Ventilate: If safe to do so, ensure laboratory ventilation (fume hoods) remains operational.

o Cleanup (Trained Personnel Only): For very small spills inside a fume hood, trained
personnel wearing appropriate PPE may proceed.

[¢]

Eliminate all ignition sources.[7]

o Absorb the spill with a non-combustible, inert material such as dry sand or vermiculite. Do
not use paper towels or other combustible materials.[7]

o The spill can be neutralized by applying slaked lime (calcium hydroxide) or by diluting the
hydrazine with water to <5% and then treating with a <5% calcium hypochlorite solution.
[61[20][21]

o Collect the absorbed material using spark-proof tools and place it in a clearly labeled,
sealed container for hazardous waste disposal.[7]

First Aid for Hydrazine Exposure

Seek immediate medical attention for any exposure.[15]

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15-30 minutes.[6][7] Remove all contaminated clothing while flushing. Follow with a thorough
soap and water wash.[6]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 30 minutes,
holding the eyelids open.[7] Remove contact lenses if present and easy to do.

 Inhalation: Move the victim to fresh air immediately.[6]
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Ingestion:DO NOT induce vomiting.[16] If the person is conscious, rinse their mouth with
water and have them drink a cupful of water.[18]

For all exposures, call emergency medical services immediately and provide the Safety Data

Sheet (SDS) to the responding personnel.[10] High-dose intravenous pyridoxine (Vitamin B6)

has been suggested as a potential treatment for hydrazine-related neurological effects, but this

should only be administered by medical professionals.[9][22]

Section 6: Waste Management and Disposal

Hydrazine and all materials contaminated with it are considered hazardous waste and must be

disposed of according to federal, state, and local regulations.[2][8]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste - Hydrazine"
with appropriate hazard pictograms (e.g., Toxic, Corrosive, Flammable).[16]

Collection: Collect hydrazine waste in a dedicated, sealed, and compatible container. Do not
mix with other waste streams.

Contaminated Materials: All disposable PPE, absorbent materials from spills, and emptied
original containers must be disposed of as hazardous waste.[8][16]

Disposal: Contact your institution's EHS department to arrange for pickup and proper
disposal. Chemical neutralization (e.g., with dilute sodium or calcium hypochlorite) may be
required before disposal, but this should only be done by trained personnel following an
established protocol.[6][18]

Section 7: References

Hydrazine Standard Operating Procedure Template - Environmental Health & Safety,
University of New Mexico.

Performance Chemicals Hydrazine - Arxada.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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